3-(benzylsulfonyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: 3-benzylsulfonyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C19H19N3O5S3/c23-18(10-13-29(24,25)14-15-4-2-1-3-5-15)21-16-6-8-17(9-7-16)30(26,27)22-19-20-11-12-28-19/h1-9,11-12H,10,13-14H2,(H,20,22)(H,21,23)
• InChI Key: NLMJSHQSOCVNMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C19H19N3O5S3
• Molecular Weight: 465.6 g/mol

Description

3-(benzylsulfonyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is commonly referred to as BPTP and is known for its potential use in the treatment of various diseases, including cancer.

Mechanism of Action

BPTP works by inhibiting the activity of enzymes involved in cell proliferation, including protein tyrosine phosphatases (PTPs). By inhibiting these enzymes, BPTP can slow down the growth of cancer cells and potentially prevent the spread of the disease.
Biochemical and Physiological Effects:
BPTP has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the improvement of insulin sensitivity. BPTP has also been found to have antioxidant properties, which can help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using BPTP in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it can be difficult and time-consuming to synthesize, which can make it expensive to use in large-scale experiments.

Future Directions

There are several potential future directions for research on BPTP. One area of focus could be the development of more efficient synthesis methods to make it more accessible for use in large-scale experiments. Another area of research could be the investigation of BPTP's potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes. Additionally, further studies could be conducted to better understand the long-term effects of BPTP on the body and its potential side effects.

Synthesis Methods

The synthesis of BPTP involves several steps, including the reaction of 4-bromo-2-nitroaniline with thioanisole to form 4-(methoxythio)aniline. This is followed by the reaction of 4-(methoxythio)aniline with 2-chloro-4-nitrobenzenesulfonyl chloride to form 4-(methoxythio)-2-nitroanilinesulfonate. The final step involves the reaction of 4-(methoxythio)-2-nitroanilinesulfonate with 3-benzylsulfonylpropanoic acid to form BPTP.

Scientific Research Applications

BPTP has been extensively studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. BPTP has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease and diabetes.